Cas no 1824704-36-0 (3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal)

• Product Name: 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal
• CAS No: 1824704-36-0
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• CID: 5772376
• PubChem ID: 22556992
• Update Time: 2025-06-08

3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• EN300-1830801
• 3-(3,5-difluoro-2-hydroxyphenyl)prop-2-enal
• SCHEMBL6289466
• 1824704-36-0
• 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal

• Inchi： 1S/C9H6F2O2/c10-7-4-6(2-1-3-12)9(13)8(11)5-7/h1-5,13H/b2-1+
• InChI Key： POMVSGXBJHYTRT-OWOJBTEDSA-N
• SMILES： FC1=CC(=CC(/C=C/C=O)=C1O)F

Computed Properties

• Exact Mass: 184.03358575g/mol
• Monoisotopic Mass: 184.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal

3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal (CAS No. 1824704-36-0): An Overview of a Promising Compound in Medicinal Chemistry

3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal (CAS No. 1824704-36-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its 3,5-difluoro and 2-hydroxyphenyl substituents, exhibits a diverse range of pharmacological properties that make it a promising candidate for further research and development.

The chemical structure of 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal is composed of a propenal backbone with a substituted phenyl ring. The presence of the difluoro and hydroxy groups imparts specific chemical and biological properties to the molecule. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, while the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

Recent studies have explored the potential applications of 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are supported by in vivo experiments where 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal demonstrated significant anti-inflammatory effects in animal models of inflammation.

Beyond its anti-inflammatory activity, 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential therapeutic agent for conditions associated with oxidative stress.

In addition to its anti-inflammatory and antioxidant properties, 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal has been studied for its potential as an anticancer agent. Preliminary in vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

The pharmacokinetic profile of 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal has also been evaluated to assess its suitability for further development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Additionally, preliminary toxicity studies have indicated that 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal extend beyond traditional medicinal chemistry. Recent advances in materials science have explored the use of this compound in the development of functional materials with unique properties. For example, the incorporation of 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal into polymer matrices has been shown to enhance their mechanical strength and thermal stability, making them suitable for use in various industrial applications.

In conclusion, 3-(3,5-Difluoro-2-hydroxyphenyl)prop-2-enal (CAS No. 1824704-36-0) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into the properties and mechanisms of action of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.